N-(4-fluorophenyl)-1-(4-nitrobenzyl)-1H-imidazole-4-carboxamide
Description
N-(4-fluorophenyl)-1-(4-nitrobenzyl)-1H-imidazole-4-carboxamide (abbreviated as FNZ) is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. FNZ belongs to the class of imidazole-based compounds that have been extensively studied for their biological activities.
Scientific Research Applications
Anticancer Research:
The compound’s structural features suggest potential anticancer activity. Researchers have investigated its effects on cancer cell lines, particularly those resistant to conventional chemotherapy. By targeting specific cellular pathways or receptors, it may inhibit tumor growth or sensitize cancer cells to treatment .
Antimicrobial Properties:
Due to its imidazole ring and nitrobenzyl moiety, this compound could exhibit antimicrobial effects. Scientists have explored its activity against bacteria, fungi, and parasites. It may serve as a lead compound for developing novel antimicrobial agents .
Anti-Inflammatory Applications:
Imidazole derivatives often possess anti-inflammatory properties. Researchers have studied this compound’s potential to modulate inflammatory pathways, such as NF-κB or COX-2. It could be useful in managing chronic inflammatory conditions .
Neuroprotective Effects:
The presence of a fluorophenyl group suggests interactions with neural receptors. Investigations into its neuroprotective properties have been conducted, focusing on neurodegenerative diseases like Alzheimer’s or Parkinson’s. It might enhance neuronal survival or reduce oxidative stress .
Chemical Biology and Enzyme Inhibition:
Researchers have used similar compounds to inhibit specific enzymes. This compound could serve as a valuable tool in chemical biology studies, targeting enzymes involved in cellular processes or disease pathways. Its selectivity and potency need further exploration .
Photodynamic Therapy (PDT):
Imidazole-based compounds have been explored for PDT—a cancer treatment that uses light-activated molecules to destroy tumor cells. By incorporating this compound into photosensitizers, it could selectively damage cancer cells upon exposure to light .
properties
IUPAC Name |
N-(4-fluorophenyl)-1-[(4-nitrophenyl)methyl]imidazole-4-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13FN4O3/c18-13-3-5-14(6-4-13)20-17(23)16-10-21(11-19-16)9-12-1-7-15(8-2-12)22(24)25/h1-8,10-11H,9H2,(H,20,23) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SGERASCEHNOPCX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CN2C=C(N=C2)C(=O)NC3=CC=C(C=C3)F)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13FN4O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.31 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-(4-hydroxyphenyl)-1-methyl-5,6-dihydropyrimido[4,5-d]pyrimidine-2,4,7(1H,3H,8H)-trione](/img/structure/B2422654.png)
![3-(3-(4-(tert-butyl)phenoxy)propyl)-5-methylbenzo[d]oxazol-2(3H)-one](/img/structure/B2422659.png)
![3-[4-[(2-Methylpropan-2-yl)oxycarbonylamino]cyclohexyl]butanoic acid](/img/structure/B2422660.png)
![N-(3,5-dimethylphenyl)-3-methyl-6-phenylimidazo[2,1-b][1,3]thiazole-2-carboxamide](/img/structure/B2422661.png)
![N-[5-(4-bromophenyl)-1,3,4-thiadiazol-2-yl]-2-(4-methoxyphenyl)acetamide](/img/structure/B2422667.png)
![3-(2,6-Dichlorophenyl)bicyclo[1.1.1]pentane-1-carboxylic acid](/img/structure/B2422668.png)
![2-[4-(oxolan-3-yl)-1H-pyrazol-1-yl]ethan-1-amine](/img/structure/B2422672.png)
![N-(furan-2-ylmethyl)-2-((3-(4-nitrophenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide](/img/structure/B2422673.png)